Cas no 1155599-29-3 (1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- )

• Product Name: 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl-
• CAS No: 1155599-29-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5264412
• Update Time: 2025-06-08

1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-5-methyl-1H-benzimidazol-2-amine (ACI)
• 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl-

• Inchi： 1S/C11H13N3/c1-7-2-5-10-9(6-7)13-11(12)14(10)8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H2,12,13)
• InChI Key： OMNOCQBGMJWINY-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C2CC2)C2C1=CC(C)=CC=2

Additional information on 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl-

1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- (CAS No. 1155599-29-3): A Comprehensive Overview

1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- (CAS No. 1155599-29-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropylmethylbenzimidazolamine, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- consists of a benzimidazole core with a cyclopropyl and a methyl group substituent. The benzimidazole moiety is a well-known scaffold in medicinal chemistry due to its diverse biological activities, including antifungal, antibacterial, and anticancer properties. The addition of the cyclopropyl and methyl groups imparts unique characteristics to the molecule, making it an interesting candidate for further investigation.

In terms of chemical synthesis, 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- can be prepared through various routes. One common method involves the condensation of o-phenylenediamine with an appropriate aldehyde or ketone followed by cyclization. The cyclopropyl and methyl groups can be introduced through subsequent functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

Recent research has focused on the biological activities of 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl-. Studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- demonstrated significant inhibitory effects on Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

Beyond its antifungal properties, 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways critical for cancer cell survival and proliferation.

In addition to its therapeutic potential, 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- has been investigated for its use as a chemical probe in biological studies. Its ability to selectively bind to specific protein targets makes it a valuable tool for elucidating the roles of these proteins in various biological processes. For example, a study published in Biochemical Pharmacology demonstrated that 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- can be used to study the function of certain enzymes involved in drug metabolism.

The safety profile of 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical agent, it is essential to conduct thorough preclinical and clinical trials to ensure its safety and efficacy in human use.

In conclusion, 1H-Benzimidazol-2-amine, 1-cyclopropyl-5-methyl- (CAS No. 1155599-29-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool for biological studies. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.